Cas no 1309887-67-9 (4-(3,4-dichlorophenyl)-3-methyl-1H-pyrazol-5-amine)

• Product Name: 4-(3,4-dichlorophenyl)-3-methyl-1H-pyrazol-5-amine
• CAS No: 1309887-67-9
• MF: C₁₀H₉Cl₂N₃
• MW: 242.104559659958
• CID: 5915754
• PubChem ID: 61992815
• Update Time: 2025-05-19

4-(3,4-dichlorophenyl)-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-Dichloro-phenyl)-5-methyl-2H-pyrazol-3-ylamine
• 4-(3,4-dichlorophenyl)-3-methyl-1H-pyrazol-5-amine
• AKOS011268000
• SCHEMBL15742048
• CHEMBL4283909
• 1309887-67-9
• EN300-1148277

• Inchi： 1S/C10H9Cl2N3/c1-5-9(10(13)15-14-5)6-2-3-7(11)8(12)4-6/h2-4H,1H3,(H3,13,14,15)
• InChI Key： ZMBGAELSODJIRD-UHFFFAOYSA-N
• SMILES： NC1=C(C2=CC=C(Cl)C(Cl)=C2)C(C)=NN1

Computed Properties

• Exact Mass: 241.0173527g/mol
• Monoisotopic Mass: 241.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.7Ų

Additional information on 4-(3,4-dichlorophenyl)-3-methyl-1H-pyrazol-5-amine

Introduction to 4-(3,4-dichlorophenyl)-3-methyl-1H-pyrazol-5-amine (CAS No. 1309887-67-9)

4-(3,4-dichlorophenyl)-3-methyl-1H-pyrazol-5-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1309887-67-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a pyrazole core substituted with a 3,4-dichlorophenyl group at the 4-position and a methyl group at the 3-position, along with an amine functional group at the 5-position. Such structural motifs are frequently explored in drug discovery programs due to their ability to interact with biological targets in diverse ways.

The pyrazole scaffold is a privileged structure in medicinal chemistry, known for its versatility in binding to various biological receptors and enzymes. The presence of chlorine atoms in the aromatic ring enhances the lipophilicity and electronic properties of the molecule, which can influence its interactions with biological targets. Additionally, the methyl group introduces steric hindrance and further modulates the electronic distribution of the molecule. These features make 4-(3,4-dichlorophenyl)-3-methyl-1H-pyrazol-5-amine a promising candidate for further investigation in therapeutic applications.

In recent years, there has been growing interest in developing novel small molecules that modulate inflammatory pathways and immune responses. Pyrazole derivatives have been extensively studied for their potential anti-inflammatory and immunomodulatory properties. For instance, several pyrazole-based compounds have shown efficacy in preclinical models by inhibiting key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of 4-(3,4-dichlorophenyl)-3-methyl-1H-pyrazol-5-amine suggest that it may exhibit similar activities by interacting with relevant enzymatic or receptor targets.

Moreover, the compound's ability to cross the blood-brain barrier has been a focus of interest in central nervous system (CNS) drug discovery. Pyrazole derivatives have demonstrated potential in treating neurological disorders by modulating neurotransmitter systems. The electron-withdrawing nature of the 3,4-dichlorophenyl group and the electron-donating effect of the amine moiety may contribute to its ability to penetrate the CNS, making it a valuable scaffold for developing novel therapeutics for conditions such as neurodegeneration and pain management.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules with high precision. These techniques have been instrumental in designing analogs of 4-(3,4-dichlorophenyl)-3-methyl-1H-pyrazol-5-amine with enhanced potency and selectivity. By leveraging structure-based drug design approaches, scientists have been able to optimize key pharmacophoric elements within the molecule, leading to more effective candidates for clinical development.

The synthesis of 4-(3,4-dichlorophenyl)-3-methyl-1H-pyrazol-5-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted hydrazines and ketones or aldehydes, followed by functional group modifications such as chlorination and methylation. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, facilitating its use in both academic research and industrial applications.

In conclusion, 4-(3,4-dichlorophenyl)-3-methyl-1H-pyrazol-5-amine (CAS No. 1309887-67-9) represents a structurally interesting compound with potential applications in pharmaceutical development. Its unique combination of substituents makes it a versatile scaffold for exploring new therapeutic interventions. As research continues to uncover novel biological targets and mechanisms, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.